![molecular formula C15H7F6N3OS B2758824 2-({2-Oxo-2-[4-(trifluoromethyl)phenyl]ethyl}sulfanyl)-4-(trifluoromethyl)-5-pyrimidinecarbonitrile CAS No. 400079-37-0](/img/structure/B2758824.png)
2-({2-Oxo-2-[4-(trifluoromethyl)phenyl]ethyl}sulfanyl)-4-(trifluoromethyl)-5-pyrimidinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Structural Insights and Potential Inhibitory Activities
Research has delved into the structural characterization of dihydropyrimidine-5-carbonitrile derivatives, including compounds with similar structural frameworks to the given compound. These studies have revealed their potential as dihydrofolate reductase (DHFR) inhibitors, an enzyme target in cancer therapy. The detailed structural analysis, including X-ray diffraction, has provided insights into their crystalline forms and conformation, which are crucial for understanding their inhibitory activities against human DHFR enzyme (Al-Wahaibi et al., 2021).
Spectroscopic Investigations and Theoretical Studies
Spectroscopic techniques like FT-IR and FT-Raman have been employed to analyze similar pyrimidinecarbonitrile derivatives. These studies encompass equilibrium geometry, vibrational wave numbers, and theoretical calculations to predict the molecule's stability, charge delocalization, and nonlinear optical behavior. Such detailed spectroscopic investigation aids in understanding the electronic properties and potential applications of these compounds in chemotherapeutic contexts (Alzoman et al., 2015).
Crystal Structure and Biological Activities
Another facet of research on related compounds includes their synthesis, crystal structure determination, and exploration of biological activities. These studies provide a foundation for assessing the potential therapeutic uses of these compounds, particularly in the context of antimicrobial and anticancer activities. The crystallographic analysis helps elucidate the molecular conformation which is pivotal for the biological efficacy of these molecules (Mo et al., 2007).
Synthesis and Derivative Analysis
Research has also focused on synthesizing new derivatives of dihydropyrimidinecarbonitriles, investigating their cytotoxic activities against various cancer cell lines. These studies contribute to the development of novel chemotherapeutic agents by understanding the structure-activity relationships (SAR) of these compounds. The synthesis approach and subsequent biological evaluation underscore the potential of these compounds as a basis for developing new cancer therapies (Stolarczyk et al., 2018).
properties
IUPAC Name |
2-[2-oxo-2-[4-(trifluoromethyl)phenyl]ethyl]sulfanyl-4-(trifluoromethyl)pyrimidine-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H7F6N3OS/c16-14(17,18)10-3-1-8(2-4-10)11(25)7-26-13-23-6-9(5-22)12(24-13)15(19,20)21/h1-4,6H,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVRNNAQKLHIRTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CSC2=NC=C(C(=N2)C(F)(F)F)C#N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H7F6N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.